4-((2,6-dimethylpyrimidin-4-yl)oxy)-N-(3-(trifluoromethyl)phenyl)piperidine-1-carboxamide

• IUPAC Name: 4-(2,6-dimethylpyrimidin-4-yl)oxy-N-[3-(trifluoromethyl)phenyl]piperidine-1-carboxamide
• InChI: InChI=1S/C19H21F3N4O2/c1-12-10-17(24-13(2)23-12)28-16-6-8-26(9-7-16)18(27)25-15-5-3-4-14(11-15)19(20,21)22/h3-5,10-11,16H,6-9H2,1-2H3,(H,25,27)
• InChI Key: YDJVHGDJYOBWGI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)C)OC2CCN(CC2)C(=O)NC3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C19H21F3N4O2
• Molecular Weight: 394.4 g/mol
• CAS No.: 2034580-25-9

Description

4-((2,6-dimethylpyrimidin-4-yl)oxy)-N-(3-(trifluoromethyl)phenyl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C19H21F3N4O2 and its molecular weight is 394.398. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

Research has been conducted on the efficient synthesis of novel chemical structures that could be related to the compound . For instance, the study by Vijayakumar, Karthikeyan, and Sarveswari (2014) outlines a synthesis process for pyridopyrimidines, which are structurally related to the target compound, indicating the interest in developing new synthetic methods for complex molecules with potential applications in materials science, chemistry, and pharmacology (V. Vijayakumar, P. Karthikeyan, & S. Sarveswari, 2014).

Anticancer and Anti-angiogenic Activities

Compounds with a pyrimidine base have been investigated for their anticancer properties. Kambappa et al. (2017) synthesized and characterized a series of novel piperidine-carboxamide derivatives, demonstrating significant anti-angiogenic and DNA cleavage activities, suggesting potential applications in cancer therapy (Vinaya Kambappa et al., 2017). This research indicates that structurally similar compounds could also exhibit significant biological activity, warranting further investigation into their potential therapeutic uses.

Metabolic Studies

The metabolism of related compounds in biological systems has also been a subject of study. For example, Gong et al. (2010) focused on flumatinib, a tyrosine kinase inhibitor with a complex structure, including a pyrimidine ring similar to the target compound, to understand its metabolic pathways in chronic myelogenous leukemia patients. This study highlights the importance of metabolic profiling in drug development and the potential of related compounds in the treatment of specific cancers (Aishen Gong et al., 2010).

Antimicrobial Activity

Derivatives of pyrimidine have been explored for their antimicrobial properties as well. The synthesis and evaluation of dithiocarbamate derivatives by Yurttaş et al. (2016) demonstrated significant antimicrobial activity against a range of microorganisms (L. Yurttaş et al., 2016). This suggests that compounds with similar structural features could be promising candidates for developing new antimicrobial agents.

Catalytic Applications

The use of pyrimidine derivatives in catalysis has been another area of interest. Bumagin et al. (2019) discussed the synthesis of bimetallic composite catalysts for the Suzuki reaction in aqueous media, using a ligand derived from a pyrimidine compound, showcasing the utility of such compounds in facilitating chemical reactions (N. A. Bumagin et al., 2019). This highlights the versatility of pyrimidine-based compounds in both biological and chemical applications.